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Compound of Interest

Compound Name: AZ-PFKFB3-67

Cat. No.: B15573944 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

AZ-PFKFB3-67 is a potent and highly selective inhibitor of 6-phosphofructo-2-kinase/fructose-

2,6-biphosphatase 3 (PFKFB3)[1][2]. PFKFB3 is a key regulatory enzyme in glycolysis,

producing fructose-2,6-bisphosphate, a powerful allosteric activator of phosphofructokinase-1

(PFK-1). Upregulation of PFKFB3 is associated with various pathological conditions, including

cancer, inflammation, and angiogenesis, making it a significant target for therapeutic

development[3][4][5]. Accurate preparation of inhibitor stock solutions is a critical first step for

reliable and reproducible results in any cell-based or in vitro assay. This document provides a

detailed protocol for the preparation, storage, and handling of AZ-PFKFB3-67 stock solutions

using dimethyl sulfoxide (DMSO) as the solvent.

Physicochemical and Solubility Data
Summarized below are the key physicochemical properties of AZ-PFKFB3-67. This data is

essential for accurate stock solution preparation and handling.
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Property Value Source

Molecular Formula C₂₆H₂₅N₅O₃ [1]

Molecular Weight 455.51 g/mol [1]

CAS Number 1704741-11-6 [1]

Appearance White to off-white solid [1][6]

Purity ≥98%

Solubility in DMSO
Soluble to 100 mM (45.55

mg/mL)
[7]

Solubility in Ethanol
Soluble to 100 mM (45.55

mg/mL)
[7]

Experimental Protocols
Materials and Equipment

AZ-PFKFB3-67 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips

Vortex mixer

Bath sonicator (recommended)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Stock Solution Calculation Table
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The following table provides the required mass of AZ-PFKFB3-67 to prepare stock solutions of

common concentrations. Calculations are based on a molecular weight of 455.51 g/mol .

Target
Concentration

Mass for 1 mL Mass for 5 mL Mass for 10 mL

1 mM 0.456 mg 2.278 mg 4.555 mg

5 mM 2.278 mg 11.388 mg 22.775 mg

10 mM 4.555 mg 22.775 mg 45.551 mg

50 mM 22.775 mg 113.877 mg 227.754 mg

Step-by-Step Protocol for Preparing a 10 mM Stock
Solution

Safety First: Put on appropriate PPE, including a lab coat, safety glasses, and chemical-

resistant gloves. Handle AZ-PFKFB3-67 powder in a chemical fume hood or a designated

area for handling potent compounds.

Weighing the Compound: Tare a sterile microcentrifuge tube or amber vial on an analytical

balance. Carefully weigh out 4.56 mg of AZ-PFKFB3-67 powder into the tube.

Adding Solvent: Using a calibrated pipette, add 1 mL of anhydrous, high-purity DMSO to the

tube containing the powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes. Observe the solution

for any undissolved particles.

Sonication (If Necessary): If the compound does not fully dissolve with vortexing, place the

tube in a bath sonicator for 5-10 minutes.[1] This is often necessary to achieve complete

dissolution, especially at higher concentrations.[1][8] The solution should be clear and free of

particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge

tubes.
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Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1] Ensure tubes are clearly labeled with the compound

name, concentration, solvent, and preparation date.

Visualized Workflows and Pathways
Workflow for Stock Solution Preparation

AZ-PFKFB3-67 Stock Solution Preparation Workflow

1. Weigh Compound

2. Add Anhydrous DMSO

3. Vortex & Sonicate
to Dissolve
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5. Store at -20°C / -80°C
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Caption: Workflow for preparing AZ-PFKFB3-67 stock solution in DMSO.

PFKFB3 Signaling Pathway and Inhibition
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PFKFB3 is a critical enzyme in the glycolytic pathway. Its activity is upregulated by various

signaling cascades, including Hypoxia-Inducible Factor 1α (HIF-1α) under hypoxic conditions

and the PI3K/Akt pathway in response to growth factors or mitogens.[4][5][9] PFKFB3

catalyzes the synthesis of Fructose-2,6-bisphosphate (F2,6BP), a potent allosteric activator of

Phosphofructokinase-1 (PFK-1). This activation significantly increases the rate of glycolysis.

AZ-PFKFB3-67 exerts its effect by directly inhibiting the kinase activity of PFKFB3, thereby

reducing F2,6BP levels and suppressing the high glycolytic rate in targeted cells.
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Caption: PFKFB3 is activated by upstream signals, promoting glycolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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